Cas no 791616-88-1 ((Z)-1,1,1,3-Tetrafluorobut-2-ene)

• Product Name: (Z)-1,1,1,3-Tetrafluorobut-2-ene
• CAS No: 791616-88-1
• Molecular Formula: C₄H₄F₄
• Molecular Weight: 128.06816
• CID: 555636
• PubChem ID: 20632078

(Z)-1,1,1,3-Tetrafluorobut-2-ene Properties

Names and Identifiers

• 2-Butene,1,1,1,3-tetrafluoro-, (2Z)-
• (Z)-1,1,1,3-Tetrafluoro-2-butene
• Z-2,4,4,4-TETRAFLUORO-2-BUTENE
• (2Z)-1,1,1,3-Tetrafluorobut-2-ene
• LogP
• SCHEMBL26695
• AKOS006335956
• (2Z)-1,1,1,3-Tetrafluoro-2-butene
• DTXSID301299667
• (Z)-1,1,1,3-Tetrafluorobut-2-ene
• cis-1,1,1,3-tetrafluorobut-2-ene
• A839605
• VSPVOSOCAZPIJQ-IHWYPQMZSA-N
• (Z)-1,1,1,3-tetrakis(fluoranyl)but-2-ene
• C4H4F4
• 791616-88-1

• InChIKey： VSPVOSOCAZPIJQ-IHWYPQMZSA-N
• Inchi： InChI=1S/C4H4F4/c1-3(5)2-4(6,7)8/h2H,1H3/b3-2-
• SMILES： CC(=CC(F)(F)F)F

Computed Properties

• Exact Mass: 128.025
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.025
• Heavy Atom Count: 8
• Complexity: 99.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Refractive Index: 1.309
• Boiling Point: 48-50°C
• Density: 1.166

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides